Cas no 1804872-52-3 (Ethyl 2-bromo-6-nitroisonicotinate)

• Product Name: Ethyl 2-bromo-6-nitroisonicotinate
• CAS No: 1804872-52-3
• MF: C₈H₇BrN₂O₄
• MW: 275.056181192398
• CID: 4901834
• Update Time: 2025-06-11

Ethyl 2-bromo-6-nitroisonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-nitroisonicotinate

• Inchi： 1S/C8H7BrN2O4/c1-2-15-8(12)5-3-6(9)10-7(4-5)11(13)14/h3-4H,2H2,1H3
• InChI Key： ZXMHNSVTJQFUAY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCC)=CC([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.3
• Topological Polar Surface Area: 85

Additional information on Ethyl 2-bromo-6-nitroisonicotinate

Ethyl 2-bromo-6-nitroisonicotinate (CAS No. 1804872-52-3): A Comprehensive Overview

Ethyl 2-bromo-6-nitroisonicotinate (CAS No. 1804872-52-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its unique structural and functional properties, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring both bromine and nitro substituents, makes it a versatile building block for further chemical modifications and derivations.

The Ethyl 2-bromo-6-nitroisonicotinate molecule belongs to the class of heterocyclic compounds, specifically isonicotinates, which are known for their broad spectrum of biological activities. The presence of a bromine atom at the 2-position and a nitro group at the 6-position enhances its reactivity, making it an attractive candidate for various synthetic applications. These substituents not only influence the electronic properties of the molecule but also play a critical role in its interactions with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of derivatives of isonicotinic acid. The Ethyl 2-bromo-6-nitroisonicotinate has been extensively studied for its role in developing novel therapeutic agents. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity towards specific biological targets. This has led to several promising candidates entering preclinical and clinical trials for various therapeutic indications.

One of the most compelling aspects of Ethyl 2-bromo-6-nitroisonicotinate is its utility in medicinal chemistry as a scaffold for drug discovery. The bromine atom at the 2-position allows for easy functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the introduction of diverse substituents. Similarly, the nitro group can be reduced to an amine or converted into other functional groups, providing further flexibility in molecular design.

The synthesis of Ethyl 2-bromo-6-nitroisonicotinate involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the bromination of isonicotinic acid derivatives followed by nitration to introduce the nitro group at the desired position. These steps require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic methods and flow chemistry, have been employed to optimize these processes.

The pharmacological profile of Ethyl 2-bromo-6-nitroisonicotinate has been extensively evaluated in vitro and in vivo. Studies have demonstrated its potential as an inhibitor of various enzymes and receptors relevant to human diseases. For instance, derivatives of this compound have shown inhibitory activity against enzymes involved in cancer metabolism and inflammation pathways. Additionally, preclinical studies have highlighted its efficacy in models of neurological disorders, suggesting its therapeutic promise.

The development of novel pharmaceuticals often relies on understanding the structure-activity relationships (SAR) of key intermediates like Ethyl 2-bromo-6-nitroisonicotinate. By systematically modifying its structure, researchers can fine-tune its biological activity to achieve desired therapeutic effects while minimizing side effects. Computational modeling techniques have been instrumental in predicting how structural changes will impact biological activity, accelerating the drug discovery process.

The industrial production of Ethyl 2-bromo-6-nitroisonicotinate adheres to stringent quality control measures to ensure consistency and reliability for research and pharmaceutical applications. Manufacturers employ advanced purification techniques such as column chromatography and recrystallization to achieve high-purity products. These measures are essential for ensuring that researchers and drug developers receive materials that meet their exacting standards.

The future prospects for Ethyl 2-bromo-6-nitroisonicotinate are promising, with ongoing research exploring new synthetic routes and pharmacological applications. As our understanding of disease mechanisms evolves, so too does our ability to design molecules that target these processes effectively. The versatility of this compound makes it a valuable tool in the chemist's arsenal as we continue to push the boundaries of drug discovery.